D-erythro-C18-Dihydro-D-sphingosine

• CAS No.: 764-22-7
• Product Name: D-erythro-C18-Dihydro-D-sphingosine
• Molecular Formula: C18H39NO2
• Molecular Weight: 301.5 g/mol
• IUPAC Name: (2S,3R)-2-aminooctadecane-1,3-diol
• Standard InChI: InChI=1S/C18H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h17-18,20-21H,2-16,19H2,1H3/t17-,18+/m0/s1
• Standard InChIKey: OTKJDMGTUTTYMP-ZWKOTPCHSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCC[C@H]([C@H](CO)N)O
• SMILES: CCCCCCCCCCCCCCCC(C(CO)N)O
• Canonical SMILES: CCCCCCCCCCCCCCCC(C(CO)N)O
• Appearance: Unit:25 mgSolvent:nonePurity:98+%Physical solid
• Physical Description: Solid
• Description: Sphinganine, also known as safingol or D18:0, belongs to the class of organic compounds known as 1, 2-aminoalcohols. These are organic compounds containing an alkyl chain with an amine group bound to the C1 atom and an alcohol group bound to the C2 atom. Thus, sphinganine is considered to be a sphingoid base lipid molecule. Sphinganine is considered to be a practically insoluble (in water) and relatively neutral molecule. Sphinganine has been found throughout most human tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, sphinganine is primarily located in the cytoplasm, membrane (predicted from logP) and endoplasmic reticulum. Sphinganine exists in all eukaryotes, ranging from yeast to humans. Sphinganine participates in a number of enzymatic reactions. In particular, Sphinganine can be converted into 3-dehydrosphinganine through its interaction with the enzyme 3-ketodihydrosphingosine reductase. In addition, Sphinganine can be converted into sphinganine 1-phosphate; which is catalyzed by the enzyme sphingosine kinase 2. In humans, sphinganine is involved in the metachromatic leukodystrophy (MLD) pathway, the sphingolipid metabolism pathway, and the globoid cell leukodystrophy pathway. Sphinganine is also involved in a few metabolic disorders, which include the fabry disease pathway, the krabbe disease pathway, and the gaucher disease pathway. Outside of the human body, sphinganine can be found in a number of food items such as chinese cinnamon, spinach, grapefruit/pummelo hybrid, and pomes. This makes sphinganine a potential biomarker for the consumption of these food products.; Sphinganine is a 2-aminooctadecane-1,3-diol having (2S,3R)-configuration. It has a role as an EC 2.7.11.13 (protein kinase C) inhibitor, a human metabolite and a mouse metabolite. It is a conjugate base of a sphinganine(1+).
• Related CAS: 139755-79-6 (HCl)
• Synonyms: 2-aminooctadecane-1,3-diol; dihydrosphingosine; erythro-D-sphinganine; safingol; safingol hydrochloride; safingol, ((R*,S*)-(+-))-isomer; safingol, (R-(R*,R*))-isomer; safingol, (S-(R*,S*))-isomer; saginfol; SPC 100270; SPC-100270; sphinganine; threo-dihydrosphingosine
• Reference: 1. W. Zheng “Fenretinide increases dihydroceramide and dihydrosphingolipids due to inhibition of dihydroceramide desaturase” Georgia Institute ofTechnology, 20062. L. van der Westhuizen et al. “Sphingoid base levels in humans consuming fumonisin-contaminated maize in rural areas of the former Transkei, SouthAfrica: a cross-sectional study” Food Additives and Contaminants, Vol. 25(11), pages 1385 – 1391, 20083. Shih-Hsuan Hsiao et al. “Effects of Exogenous Sphinganine, Sphingosine, and Sphingosine-1-Phosphate on Relaxation and Contraction of PorcineThoracic Aortic and Pulmonary Arterial Rings” Toxicological Sciences, Vol. 86(1) Pp. 194-199, 2005
• PubChem Compound: 91486
• Last Modified: Nov 11 2021